Cas no 1426813-86-6 (2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide)

• Product Name: 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide
• CAS No: 1426813-86-6
• MF: C₂₅H₂₂N₂O₂
• MW: 382.454386234283
• MDL: MFCD30725833
• CID: 5170064
• Update Time: 2025-10-28

2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide
• 3-Quinolinecarboxamide, N-(4-methoxyphenyl)-2-methyl-6-(4-methylphenyl)-

• MDL： MFCD30725833
• Inchi： 1S/C25H22N2O2/c1-16-4-6-18(7-5-16)19-8-13-24-20(14-19)15-23(17(2)26-24)25(28)27-21-9-11-22(29-3)12-10-21/h4-15H,1-3H3,(H,27,28)
• InChI Key： RZBQKEZUVPCLBC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C3=CC=C(C)C=C3)=CC=2)C=C(C(NC2=CC=C(OC)C=C2)=O)C=1C

Experimental Properties

• Color/Form: No data avaiable

2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide

Comprehensive Guide to 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide (CAS No. 1426813-86-6)

2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide (CAS No. 1426813-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

The molecular structure of 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide features a quinoline core substituted with a methyl group at the 2-position and a p-tolyl group at the 6-position. The carboxylic acid functionality at the 3-position is further modified with a 4-methoxyphenyl amide group, enhancing its solubility and potential for molecular interactions. These structural characteristics make it particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.

Recent studies have highlighted the potential of CAS 1426813-86-6 as a building block for pharmaceutical intermediates. The compound's ability to participate in various chemical transformations makes it versatile for creating libraries of derivatives with potential biological activity. In particular, its quinoline scaffold is structurally similar to many FDA-approved drugs, sparking interest in its use for developing new therapeutic agents targeting various diseases.

From a synthetic chemistry perspective, 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide offers several advantages. Its well-defined structure allows for precise modifications, making it valuable for medicinal chemistry optimization programs. The presence of both electron-donating (methyl and methoxy groups) and electron-withdrawing (amide group) substituents creates interesting electronic properties that can be exploited in drug design.

The compound's physicochemical properties have been the subject of recent research. With a molecular weight of 382.45 g/mol, it demonstrates moderate lipophilicity, which is often desirable for drug-like molecules. The 4-methoxyphenyl moiety contributes to improved solubility compared to simpler quinoline derivatives, addressing one of the common challenges in drug development. These characteristics make CAS 1426813-86-6 particularly valuable for researchers working on bioavailability optimization.

In the context of current pharmaceutical trends, 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide aligns well with the growing interest in targeted therapies and small molecule drugs. The quinoline scaffold is known to interact with various biological targets, including kinases and G-protein coupled receptors. This has led to speculation about its potential applications in developing treatments for conditions like inflammatory diseases and certain neurological disorders, though specific applications would require extensive clinical validation.

The synthesis of CAS 1426813-86-6 typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve yields and reduce environmental impact. Recent advancements in flow chemistry have also been applied to similar compounds, suggesting potential optimization routes for industrial-scale production of this valuable intermediate.

Quality control of 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide is crucial for research applications. Standard analytical techniques include HPLC for purity assessment, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. The compound typically appears as a light yellow to off-white powder with high purity grades (>95%) available for research purposes.

From a commercial perspective, the market for specialized quinoline derivatives like CAS 1426813-86-6 has been growing steadily. Pharmaceutical companies and contract research organizations are the primary consumers, using these compounds for drug discovery programs and medicinal chemistry research. The compound's price and availability can vary depending on purity requirements and order quantities, with custom synthesis options available for researchers needing specific modifications.

Storage and handling of 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide require standard laboratory precautions. It should be kept in a cool, dry place, protected from light, and stored in properly sealed containers. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the compound in powder form to avoid inhalation or skin contact.

Future research directions for CAS 1426813-86-6 may include exploration of its biological activity profile through high-throughput screening, development of novel synthetic routes using catalysis, and investigation of its potential in material science applications. The compound's unique structure makes it a promising candidate for various interdisciplinary research projects at the chemistry-biology interface.

For researchers considering working with 2-Methyl-6-p-tolyl-quinoline-3-carboxylic acid (4-methoxyphenyl)-amide, it's important to consult recent literature for the latest developments. The scientific community continues to explore new applications for quinoline-based compounds, and this particular derivative may hold untapped potential in various fields of chemical and pharmaceutical research.